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Compound of Interest

Compound Name: Methyl caffeate

Cat. No.: B142706

An In-depth Overview of the Chemical Structure, Properties, and Biological Activities of Methyl
Caffeate, Including Experimental Protocols and Signaling Pathway Diagrams.

Introduction

Methyl caffeate is a naturally occurring phenolic compound that has garnered significant
interest within the scientific community due to its diverse pharmacological activities. As an ester
of caffeic acid, it is found in various plant species, including Solanum torvum (Turkey berry) and
Polygonum amplexicaule.[1][2] This technical guide provides a comprehensive overview of the
chemical structure, physicochemical properties, and key biological activities of methyl
caffeate, with a focus on its anti-inflammatory and antidiabetic effects. Detailed experimental
protocols for its isolation, synthesis, and biological evaluation are provided to support further
research and development.

Chemical Structure and Identification

Methyl caffeate is systematically named methyl (2E)-3-(3,4-dihydroxyphenyl)prop-2-enoate.[2]
[3] It is characterized by a phenylpropanoid structure, featuring a catechol group (3,4-
dihydroxybenzene) attached to a methyl acrylate moiety.

l».Chemical structure of methyl caffeate

Figure 1. 2D Chemical Structure of Methyl Caffeate.
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Table 1: Chemical Identifiers for Methyl Caffeate

Identifier Value
methyl (E)-3-(3,4-dihydroxyphenyl)prop-2-
IUPAC Name yl (E)-3~( y yphenyl)prop
enoate[3]
CAS Number 3843-74-1
Molecular Formula C10H1004][3]

SMILES COC(=0)/C=C/clcc(O)c(O)ccl
inChi INChI=1S/C10H1004/c1-14-10(13)5-3-7-2-4-
n

8(11)9(12)6-7/h2-6,11-12H,1H3/b5-3+[3]
InChiKey OCNYGKNIVPVPPX-HWKANZROSA-N[3]

Physicochemical Properties

Methyl caffeate is a solid at room temperature and exhibits solubility in various organic

solvents. A summary of its key physicochemical properties is presented in Table 2.

Table 2: Physicochemical Properties of Methyl Caffeate

Property Value
Molecular Weight 194.18 g/mol [3]
Melting Point 158-161 °C
Boiling Point 368 °C

- Soluble in DMSO, methanol, acetone, ethyl
Solubility

acetate.[4]

Appearance White to off-white crystalline powder

Spectral Data
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The structural elucidation of methyl caffeate is supported by various spectroscopic
techniques.

Table 3: Spectral Data for Methyl Caffeate

Technique Key Data

UV-Vis (in Methanol) Amax: 328 nm

5 12.10 (1H, s, -COOH), 9.53 (1H, s, -OH), 9.13
(1H, s, -OH), 7.42 (1H, d, J = 15.6 Hz, H-7),

1H NMR (600 MHz, ds-DMSO) 7.02 (1H, d, J = 1.8 Hz, H-6), 6.96 (1H, dd, J =
8.4, 1.8 Hz, H-2), 6.75 (1H, d, J = 8.4 Hz, H-3),
6.16 (1H, d, J = 15.6 Hz, H-8)[1]

5 167.9 (C-9), 149.1 (C-5), 146.5 (C-7), 145.9
13C NMR (125 MHz, d6-DMSO) (C-4), 127.4 (C-1), 122.5 (C-2), 116.4 (C-8),
115.1 (C-3), 51.5 (CH20)[1]

Characteristic peaks for O-H, C=0, C=C, and C-
IR (ATR-Nea) O stretching

Biological Activities and Signaling Pathways

Methyl caffeate exhibits a range of biological activities, with its anti-inflammatory and
antidiabetic properties being the most extensively studied.

Anti-inflammatory Activity

Methyl caffeate has been shown to exert anti-inflammatory effects by modulating key signaling
pathways involved in the inflammatory response. It significantly attenuates the release of pro-
inflammatory cytokines such as TNF-a and IL-1f in lipopolysaccharide (LPS)-stimulated human
umbilical vein endothelial cells (HUVECS).[5] The underlying mechanism involves the inhibition
of the NF-kB pathway and the activation of the Nrf2 pathway.[5]
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Anti-inflammatory signaling pathway of methyl caffeate.

Antidiabetic Activity

The antidiabetic effects of methyl caffeate are attributed to its ability to improve glucose
homeostasis. Studies have shown that it can enhance glucose-stimulated insulin secretion
from pancreatic -cells.[6] This is mediated through the upregulation of the IRS-2/PI3K/Akt
signaling pathway, which plays a crucial role in 3-cell function and survival.[6][7][8]
Furthermore, methyl caffeate has been observed to upregulate the expression of GLUT4, a
key glucose transporter in skeletal muscle, thereby facilitating glucose uptake from the blood.
[91[10]
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Antidiabetic signaling pathway of methyl caffeate.

Experimental Protocols
Isolation of Methyl Caffeate from Polygonum
amplexicaule

This protocol describes the extraction and isolation of methyl caffeate from the dried root
tubers of Polygonum amplexicaule.[1][11]

Materials:

e Dried and powdered root tubers of Polygonum amplexicaule
e 95% Ethanol

e Petroleum ether

o Ethyl acetate

e n-Butanol

« Silica gel for column chromatography

e Hexane
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e Acetone

e Rotary evaporator

o Chromatography columns
Procedure:

o Extraction: Macerate the powdered plant material with 95% ethanol at room temperature.
Filter and concentrate the extract under reduced pressure using a rotary evaporator.

» Fractionation: Suspend the crude ethanol extract in a 9:1 mixture of water and methanol.
Perform successive liquid-liquid extractions with petroleum ether, ethyl acetate, and n-
butanol.

o Column Chromatography: Subject the ethyl acetate fraction to silica gel column
chromatography.

o Elution: Elute the column with a step gradient of hexane and acetone (e.g., 9:1, 8:2, 7:3 v/v).

« |solation: Collect the fractions and monitor by thin-layer chromatography. Combine the
fractions containing methyl caffeate and concentrate to yield the purified compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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